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Compound of Interest

Compound Name: Acid-PEG3-PFP ester

Cat. No.: B605137 Get Quote

Introduction

Acid-PEG3-PFP ester is a bioconjugation linker that facilitates the covalent attachment of a

polyethylene glycol (PEG) spacer to proteins and other biomolecules.[1][2] This reagent

contains a pentafluorophenyl (PFP) ester group at one end and a carboxylic acid group at the

other, connected by a 3-unit PEG chain.[1][2] The PFP ester is an amine-reactive functional

group that readily reacts with primary and secondary amines, such as the ε-amino group of

lysine residues on the surface of proteins, to form a stable amide bond.[3]

A key advantage of PFP esters over more common N-hydroxysuccinimide (NHS) esters is their

reduced susceptibility to hydrolysis in aqueous solutions. This property contributes to more

efficient and reliable conjugation reactions. The hydrophilic PEG chain enhances the water

solubility of the labeled molecule. This protocol provides a general method for the labeling of

proteins with Acid-PEG3-PFP ester.

Key Features of Acid-PEG3-PFP Ester:

Amine-Reactive: Efficiently labels primary and secondary amines on proteins and other

biomolecules.

Enhanced Stability: PFP esters are less prone to hydrolysis than NHS esters, leading to

higher reaction efficiency.
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Hydrophilic Spacer: The PEG3 spacer increases the solubility of the conjugate in aqueous

media.

Versatile: The terminal carboxylic acid can be used for subsequent conjugation reactions

after activation.

Chemical Properties and Handling
Property Value Reference

Chemical Name Acid-PEG3-PFP ester

CAS Number 1835759-67-5

Molecular Formula C16H17F5O7

Molecular Weight 416.3 g/mol

Purity >95%

Storage Conditions -20°C, with desiccant

Shipping Conditions Ambient Temperature

Important Handling Information:

Acid-PEG3-PFP ester is moisture-sensitive. To prevent degradation, it is crucial to warm the

vial to room temperature before opening to avoid condensation.

The PFP ester moiety can hydrolyze and become non-reactive. Therefore, it is

recommended to dissolve the reagent immediately before use and avoid preparing stock

solutions for long-term storage.

Reaction Mechanism
The reaction between the PFP ester and a primary amine on a protein results in the formation

of a stable amide bond and the release of pentafluorophenol.
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Reaction of PFP ester with a primary amine.
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Experimental Protocol for Protein Labeling
This protocol describes a general procedure for labeling an antibody (e.g., IgG) with Acid-
PEG3-PFP ester. The degree of labeling can be adjusted by varying the molar ratio of the PFP

ester to the protein.

Materials and Reagents:

Protein (e.g., IgG)

Acid-PEG3-PFP ester

Reaction Buffer: Amine-free buffer such as 100 mM sodium phosphate, 150 mM NaCl, pH

7.2-8.5. Avoid buffers containing primary amines like Tris or glycine.

Organic Solvent: Anhydrous dimethylsulfoxide (DMSO) or dimethylformamide (DMF).

Quenching Buffer (optional): 1 M Tris-HCl, pH 8.0.

Purification System: Size-exclusion chromatography (e.g., desalting columns) or dialysis

cassettes.

Procedure:

Prepare the Protein Solution:

Dissolve the protein in the reaction buffer to a final concentration of 0.5-5 mg/mL. For a

typical IgG labeling, a concentration of 2 mg/mL is often used.

If the protein is in a buffer containing primary amines, exchange it into the reaction buffer

using a desalting column or dialysis.

Prepare the Acid-PEG3-PFP Ester Solution:

Immediately before use, dissolve the Acid-PEG3-PFP ester in a small amount of

anhydrous DMSO or DMF to a concentration of 10-100 mM. For example, dissolve 1 mg

of the PFP ester in 75 µL of DMSO.
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Conjugation Reaction:

Slowly add the dissolved Acid-PEG3-PFP ester solution to the protein solution while

gently stirring. A common starting point is a 2:1 to 10:1 molar excess of the PFP ester to

the protein.

Incubate the reaction mixture at room temperature (20-25°C) for 1-4 hours or at 4°C

overnight for sensitive proteins. Alternatively, incubation at 37°C for 30 minutes can be

performed.

Quench the Reaction (Optional):

If necessary to stop the reaction, add the quenching buffer (e.g., Tris) to a final

concentration of 20-50 mM and incubate for 30 minutes at room temperature.

Purify the Labeled Protein:

Remove the unreacted Acid-PEG3-PFP ester and byproducts by size-exclusion

chromatography (desalting column) or dialysis. This step also serves to exchange the

labeled protein into a suitable storage buffer.

Characterization and Storage:

Determine the concentration of the labeled protein and the degree of labeling (DOL) using

appropriate analytical methods, such as UV-Vis spectroscopy or mass spectrometry.

Store the purified labeled protein under the same conditions as the original, unlabeled

protein.

Quantitative Data Summary
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Parameter
Recommended
Range

Typical Value (for
IgG)

Reference

Protein Concentration 0.5 - 5 mg/mL 2 mg/mL

PFP Ester:Protein

Molar Ratio
2:1 to 10:1 5:1 to 15:1

Reaction pH 7.2 - 8.5 7.2 - 8.5

Reaction Temperature 4°C to 37°C
Room Temperature

(20-25°C) or 37°C

Reaction Time
30 minutes to

overnight

1-4 hours at RT; 30

min at 37°C

Organic Solvent DMSO or DMF DMSO

Final Solvent

Concentration
<10% (v/v) <10% (v/v)

Experimental Workflow
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Prepare Protein Solution
(0.5-5 mg/mL in amine-free buffer)

Initiate Conjugation
(Add PFP Ester to Protein)

Prepare PFP Ester Solution
(10-100 mM in DMSO/DMF)

Incubate Reaction
(1-4h at RT or 30 min at 37°C)

Quench Reaction (Optional)
(Add Tris Buffer)

Purify Conjugate
(Desalting Column or Dialysis)

Characterize and Store
(Determine DOL, store at -20°C)
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Workflow for protein labeling with Acid-PEG3-PFP ester.

Factors Influencing Labeling Efficiency

Labeling
Efficiency

Reaction pH
(Optimal: 7.2-8.5)

PFP Ester : Protein
Molar Ratio

Reaction Temperature
(4°C to 37°C) Reaction Time Protein Concentration Buffer Composition

(Amine-free)
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Key factors influencing the efficiency of protein labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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